Cas no 79101-70-5 (1-chloro-2-(nitromethyl)benzene)

• Product Name: 1-chloro-2-(nitromethyl)benzene
• CAS No: 79101-70-5
• MF: C₇H₆ClNO₂
• MW: 171.581040859222
• CID: 6024553
• PubChem ID: 11030284
• Update Time: 2025-08-01

1-chloro-2-(nitromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-(nitromethyl)benzene
• Benzene, 1-chloro-2-(nitromethyl)-
• EN300-1966290
• SCHEMBL302713
• 2-Chloro-alpha-nitrotoluene
• 79101-70-5

• Inchi： 1S/C7H6ClNO2/c8-7-4-2-1-3-6(7)5-9(10)11/h1-4H,5H2
• InChI Key： VDEXMYMRDWWWAE-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=CC=C1C[N+]([O-])=O

Computed Properties

• Exact Mass: 171.0087061g/mol
• Monoisotopic Mass: 171.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-chloro-2-(nitromethyl)benzene

Recent Advances in the Study of 1-Chloro-2-(nitromethyl)benzene (CAS: 79101-70-5) in Chemical Biology and Pharmaceutical Research

1-Chloro-2-(nitromethyl)benzene (CAS: 79101-70-5) is a nitroaromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by a chloro-substituted benzene ring with a nitromethyl functional group, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, agrochemical development, and material science, highlighting its importance in interdisciplinary research.

In the context of drug discovery, 1-chloro-2-(nitromethyl)benzene has been investigated as a precursor for the synthesis of novel antimicrobial and anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of nitroaromatic-based inhibitors targeting bacterial enzymes, such as nitroreductases. The study reported that derivatives of this compound exhibited potent activity against multidrug-resistant strains of Staphylococcus aureus, with minimal cytotoxicity to human cells. These findings underscore its potential as a scaffold for designing next-generation antibiotics.

Another area of interest is the role of 1-chloro-2-(nitromethyl)benzene in agrochemical research. Recent work published in Pest Management Science (2024) explored its use as a building block for synthesizing herbicidal compounds. The study revealed that nitroaromatic derivatives derived from this compound displayed selective herbicidal activity against broadleaf weeds, with improved environmental stability compared to conventional herbicides. This research opens new avenues for developing sustainable agrochemicals with reduced ecological impact.

From a mechanistic perspective, the reactivity of 1-chloro-2-(nitromethyl)benzene has been a subject of investigation in synthetic chemistry. A 2023 paper in Organic Letters detailed its use in palladium-catalyzed cross-coupling reactions, enabling the efficient construction of complex nitroaromatic architectures. The study highlighted the compound's compatibility with diverse catalytic systems, making it a valuable tool for synthetic chemists. Additionally, computational studies have provided insights into its electronic properties, aiding in the rational design of derivatives with tailored functionalities.

In conclusion, 1-chloro-2-(nitromethyl)benzene (CAS: 79101-70-5) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its applications span drug discovery, agrochemical development, and synthetic chemistry, driven by its unique structural and reactivity features. Ongoing research is expected to further elucidate its potential and expand its utility in addressing contemporary challenges in these fields. Future studies may focus on optimizing its derivatives for enhanced bioactivity and exploring novel synthetic pathways to unlock its full potential.